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This document provides detailed protocols for determining the total nitrogen content in solid

and liquid fertilizers using the VELP NDA Series Nitrogen Analyzer, controlled by the intuitive

DUMASoft™ software. The methodology is based on the Dumas combustion method, an

officially recognized, rapid, and safe alternative to the traditional Kjeldahl method.[1][2]

Introduction
Fertilizers are crucial for modern agriculture, supplying essential nutrients to crops to enhance

growth and yield.[3] Nitrogen (N) is a primary macronutrient, and its accurate quantification in

fertilizers is essential for ensuring product quality, environmental safety, and compliance with

regulatory standards.[3][4] The Dumas method (also known as the combustion method)

provides a fast, automated, and reliable means for determining total nitrogen content.[5] The

VELP NDA 702 analyzer, powered by DUMASoft™ software, automates this process,

delivering results in 3 to 5 minutes without the need for aggressive chemicals.[6][7] This system

is compliant with international standards such as AOAC 993.13 for nitrogen determination in

fertilizers.[3][8]

Principle of the Dumas Method
The VELP NDA analyzer operates on the Dumas combustion principle, which involves the

complete combustion of the sample at a high temperature to convert all nitrogen into molecular

N₂ gas. The process, managed by the DUMASoft™ software, proceeds through the following

stages:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1166048?utm_src=pdf-interest
https://www.velp.com/public/file/NitrogenDeterminationinLiquidFertilizers-318564.pdf
https://yjcorp.co.kr/ddproduct/dumas/note/files/Dumas_Kjeldahl_comparison_in_liquid_fertilizer.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/en-ww/fertilizers.aspx
https://www.obrnutafaza.hr/pdf/velp/new/ostalo/NDA-701-Dumas.pdf
https://www.analis.com/shop/vel-f30800080-nda-702-dumas-nitrogen-analyzer-123393
https://www.velp.com/public/file/VELPNDAENrev06-291885.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/public/file/VELPApplicationNoteTotalNitrogendeterminationinUreaDumasandKjeldahlmethodcomparison-288941.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combustion: The sample, weighed in a tin foil capsule, is introduced into the combustion

reactor and heated to 1030°C. This high temperature ensures the complete conversion of

the sample into its elemental gaseous components (N₂, NOx, CO₂, H₂O).[7][9]

Water Separation (Step 1): The resulting gas mixture first passes through the DriStep™

physical trap, a maintenance-free cooling system that removes approximately 99% of the

water.[6][9]

Reduction: The gas then flows through a reduction furnace heated to 650°C. This chamber

contains reduced copper, which converts nitrogen oxides (NOx) into elemental nitrogen (N₂)

and removes excess oxygen.[1][3]

Water Separation (Step 2): A second, chemical trap removes any residual water from the gas

stream.[3][6]

CO₂ Adsorption: The gas mixture subsequently passes through self-regenerating CO₂

adsorbers, which trap all carbon dioxide, allowing only the nitrogen gas to proceed.[3][8]

Detection: The purified nitrogen gas is detected by the LoGas™ Thermal Conductivity

Detector (TCD), which does not require a reference gas. The detector measures the thermal

conductivity of the gas, and the DUMASoft™ software calculates the total nitrogen content

based on the detector's signal and the initial sample weight.[3][9]

Experimental Protocols
The following protocols detail the procedure for analyzing solid and liquid fertilizers using the

VELP NDA 702 system.

Before starting the analysis, ensure the instrument is properly conditioned.

Instrument Parameters: Check that the following parameters are set in the DUMASoft™

software[3][10]:

Combustion Reactor Temperature: 1030°C

Reduction Reactor Temperature: 650°C

Helium Flow Rate (MFC1): 190 ml/min

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.velp.com/public/file/VELPNDAENrev06-291885.pdf
https://www.velp.com/public/file/VELPNDAENrev06-1-294787.pdf
https://www.analis.com/shop/vel-f30800080-nda-702-dumas-nitrogen-analyzer-123393
https://www.velp.com/public/file/VELPNDAENrev06-1-294787.pdf
https://www.velp.com/public/file/NitrogenDeterminationinLiquidFertilizers-318564.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.analis.com/shop/vel-f30800080-nda-702-dumas-nitrogen-analyzer-123393
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/public/file/VELPApplicationNoteTotalNitrogendeterminationinUreaDumasandKjeldahlmethodcomparison-288941.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/public/file/VELPNDAENrev06-1-294787.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/public/file/VELPApplicationNoteKjDumasREVA4-301593.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Helium Flow Rate (MFC2): 220 ml/min

System Conditioning:

Run analyses on 2 to 5 empty tin foils to ensure system cleanliness and stability.[3]

Analyze 2 EDTA standards (N% = 9.59) to verify the accuracy of the existing calibration

curve.[3][8]

Accurate results depend on a valid calibration curve. The curve should be created using a

certified standard, such as EDTA.

Standard: Use EDTA (%N = 9.59, Code A00000149).[3]

Procedure: Create a multi-level calibration curve covering the expected nitrogen range of the

samples. For fertilizers, a range of 0 to 11 mg of Nitrogen is typical.[3] The DUMASoft™

software allows users to create, save, and recall calibration curves.[5][11]

Solid Fertilizers:

Samples such as monoammonium phosphate, potassium nitrate, and urea (in powder,

prill, or granule form) can typically be analyzed without prior grinding.[3]

Weigh a representative amount of the sample (see Table 1 for typical weights) directly into

a tin foil capsule (Code A00000153).[3]

Securely close the tin foil to create a sealed capsule and place it into the instrument's

autosampler.[10]

Liquid Fertilizers:

Weigh approximately 50-200 mg of the liquid fertilizer into a tin foil capsule.[10]

Add 50-125 mg of Super-Absorbent Powder (Code A00000317) to the capsule to absorb

the liquid.[10]

Securely close the capsule and load it into the autosampler.[10]
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Open the DUMASoft™ software. The main interface provides a clear overview of the

instrument status, results, and database.[11][12]

In the database, enter the required information for each sample: Sample Name, Weight,

Method, and select the appropriate Calibration Curve.[10]

For many common fertilizers, a pre-installed method such as "UREA" can be used.[3][8] For

liquid samples, a custom method may be required with specific parameters (e.g., O₂ flow

rate: 200 ml/min, O₂ factor: 1.0 ml/mg).[10]

Initiate the analysis sequence.

The instrument will automatically process the samples loaded in the autosampler. The

analysis time for a single run is between 3 and 5 minutes.[3][7]

Results are automatically calculated by the software and displayed in real-time.[3]

Data Presentation
The VELP NDA 702 analyzer provides excellent accuracy and repeatability for various fertilizer

types. The data below is summarized from application notes.

Table 1: Nitrogen Determination in Solid Fertilizers

Sample Type Physical Form
Sample Weight
(mg)

Nitrogen (N) %
Average ± SD
(%)

Monoammoniu
m Phosphate

Powder &
Pearls

51.98 - 52.96 12.08 - 12.16 12.13 ± 0.03

Potassium

Nitrate
Powder 31.88 - 33.18 13.19 - 13.34 13.27 ± 0.07

Urea Microprills 14.86 - 16.45 45.88 - 46.01 45.93 ± 0.07

Urea Prills 15.00 - 15.63 45.87 - 46.12 45.96 ± 0.14

(Data sourced from VELP Scientifica Application Note)[3]
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Visualization
The diagram below illustrates the complete workflow for nitrogen determination in fertilizers

using the VELP NDA system.
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Caption: Workflow for fertilizer nitrogen analysis using the VELP Dumas system.

Conclusion
The VELP NDA 702 Dumas Nitrogen Analyzer, operated via the DUMASoft™ software, offers a

highly efficient, accurate, and robust solution for the determination of total nitrogen in both solid

and liquid fertilizers.[3] The system's high level of automation, rapid analysis time (4-5 minutes

per sample), and elimination of hazardous chemicals make it an ideal choice for high-

throughput laboratories focused on quality control and research in the agricultural sector.[3][8]

The excellent repeatability and accuracy meet the demands of official methodologies, ensuring

reliable data for researchers and industry professionals.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://yjcorp.co.kr/ddproduct/dumas/note/files/Dumas_Kjeldahl_comparison_in_liquid_fertilizer.pdf
https://www.velp.com/public/file/VELPApplicationNoteNDA702TotalNitrogenDeterminationinSolidFertilizers-288163.pdf
https://www.velp.com/en-ww/fertilizers.aspx
https://www.obrnutafaza.hr/pdf/velp/new/ostalo/NDA-701-Dumas.pdf
https://www.analis.com/shop/vel-f30800080-nda-702-dumas-nitrogen-analyzer-123393
https://www.velp.com/public/file/VELPNDAENrev06-291885.pdf
https://www.velp.com/public/file/VELPApplicationNoteTotalNitrogendeterminationinUreaDumasandKjeldahlmethodcomparison-288941.pdf
https://www.velp.com/public/file/VELPNDAENrev06-1-294787.pdf
https://www.velp.com/public/file/VELPApplicationNoteKjDumasREVA4-301593.pdf
https://www.velp.com/en-ww/nda-702-dual-carrier-gas-dumas-nitrogen-analyzer.aspx
https://www.velp.com/euronet/contenuti/image/thumb/VELP_NDA_201903.pdf
https://www.benchchem.com/product/b1166048#nitrogen-determination-in-fertilizers-using-the-velp-dumasoft-software
https://www.benchchem.com/product/b1166048#nitrogen-determination-in-fertilizers-using-the-velp-dumasoft-software
https://www.benchchem.com/product/b1166048#nitrogen-determination-in-fertilizers-using-the-velp-dumasoft-software
https://www.benchchem.com/product/b1166048#nitrogen-determination-in-fertilizers-using-the-velp-dumasoft-software
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

